Benzo[d]thiazol-6-yl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H16N4O2S2/c24-19(13-3-4-14-16(10-13)26-11-20-14)23-7-5-12(6-8-23)17-21-22-18(27-17)15-2-1-9-25-15/h1-4,9-12H,5-8H2
• InChI Key: FDZDJOGRDCEKOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(S2)C3=CC=CO3)C(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C19H16N4O2S2
• Molecular Weight: 396.5 g/mol

Description

Benzo[d]thiazol-6-yl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone is a complex organic compound. It contains a benzothiazole moiety, which is a heterocyclic compound. Benzothiazole derivatives have been found to exhibit a broad range of biological properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The benzothiazole moiety is a five-membered heterocyclic ring that contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions, depending on the specific substituents present on the molecule. The exact reactions that this particular compound can undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the benzothiazole moiety could confer certain properties, such as high solubility in polar solvents.

Scientific Research Applications

Anti-Tubercular Compounds

. They have shown inhibitory effects against M. .

Antimicrobial Activity

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Quorum Sensing Inhibitors

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Antioxidant Activity

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Analgesic and Anti-Inflammatory Activities

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Antiviral Activity

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological target they interact with. Some benzothiazole derivatives have been found to exhibit anti-tubercular activity, with their mechanism of action involving inhibition of the DprE1 target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Some benzothiazole derivatives have been found to exhibit anti-inflammatory properties, suggesting they could be safe for use in certain contexts.

Future Directions

Benzothiazole derivatives are an active area of research due to their wide range of biological activities. Future research could involve the synthesis of new benzothiazole derivatives, investigation of their biological activities, and development of new drugs based on these compounds.